Cas no 1261686-59-2 (3-(3-chloro-4-methylphenyl)propanal)

• Product Name: 3-(3-chloro-4-methylphenyl)propanal
• CAS No: 1261686-59-2
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD18393703
• CID: 4969564
• PubChem ID: 82280931
• Update Time: 2025-07-21

3-(3-chloro-4-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Chloro-4'-methylphenyl)propionaldehyde
• 3-(3-chloro-4-methylphenyl)propanal

• MDL： MFCD18393703
• Inchi： 1S/C10H11ClO/c1-8-4-5-9(3-2-6-12)7-10(8)11/h4-7H,2-3H2,1H3
• InChI Key： QETMRZFEAJJZOB-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3-chloro-4-methylphenyl)propanal

Recent Advances in the Study of 3-(3-Chloro-4-methylphenyl)propanal (CAS: 1261686-59-2) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-chloro-4-methylphenyl)propanal (CAS: 1261686-59-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This aldehyde derivative, characterized by its chloro-methylphenyl moiety, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the construction of pharmacophores targeting various disease pathways, including inflammation, cancer, and neurodegenerative disorders.

One of the most notable advancements involves the use of 3-(3-chloro-4-methylphenyl)propanal in the synthesis of novel small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective kinase inhibitors, which show promise in treating resistant forms of cancer. The study utilized a multi-step synthetic route, where the aldehyde group of 3-(3-chloro-4-methylphenyl)propanal was strategically functionalized to yield compounds with high binding affinity to specific kinase targets.

Further research has explored the compound's potential in modulating inflammatory responses. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 3-(3-chloro-4-methylphenyl)propanal exhibit significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its applicability in designing anti-inflammatory agents with improved selectivity and reduced side effects compared to existing therapeutics.

In addition to its pharmacological applications, 3-(3-chloro-4-methylphenyl)propanal has also been studied for its chemical properties. Recent computational and experimental analyses, as detailed in ChemMedChem, have provided insights into its reactivity and stability under various conditions. These studies are critical for optimizing its use in large-scale synthesis and ensuring reproducibility in industrial settings.

Despite these promising developments, challenges remain in the widespread adoption of 3-(3-chloro-4-methylphenyl)propanal. Issues such as scalability, cost-effectiveness, and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations through innovative synthetic methodologies and rigorous preclinical testing.

In conclusion, 3-(3-chloro-4-methylphenyl)propanal (CAS: 1261686-59-2) represents a versatile and valuable building block in modern drug discovery. Its applications span multiple therapeutic areas, and continued research is expected to unlock its full potential. Future studies should focus on refining its synthetic pathways, expanding its pharmacological repertoire, and evaluating its safety in clinical settings.